Cas no 1595954-24-7 (4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane)

• Product Name: 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane
• CAS No: 1595954-24-7
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 6404395
• PubChem ID: 114774498
• Update Time: 2025-05-20

4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane
• EN300-1132515
• 1595954-24-7

• Inchi： 1S/C12H23BrO2/c1-11(2,3)4-9-15-12(10-13)5-7-14-8-6-12/h4-10H2,1-3H3
• InChI Key： YGMABPXIUPBHLL-UHFFFAOYSA-N
• SMILES： BrCC1(CCOCC1)OCCC(C)(C)C

Computed Properties

• Exact Mass: 278.08814g/mol
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane

Recent Advances in the Application of 4-(Bromomethyl)-4-(3,3-dimethylbutoxy)oxane (CAS: 1595954-24-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane (CAS: 1595954-24-7) has recently emerged as a promising intermediate in chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring structure and functional groups, has been the subject of several studies exploring its potential applications in drug discovery and development. Recent literature highlights its utility as a versatile building block for the synthesis of complex bioactive molecules, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the bromomethyl group for selective alkylation reactions, enabling the creation of a library of compounds with enhanced binding affinity to specific kinase targets. The study reported a 40% improvement in inhibitory activity compared to previous generations of inhibitors, suggesting significant potential for therapeutic applications in oncology.

Further investigations into the physicochemical properties of this compound have revealed interesting characteristics that make it particularly suitable for pharmaceutical formulations. Research published in Molecular Pharmaceutics (2024) examined the stability and solubility profile of 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane, finding that the 3,3-dimethylbutoxy moiety contributes to improved membrane permeability while maintaining adequate aqueous solubility. These properties are particularly valuable for oral drug delivery systems, where balanced lipophilicity is crucial for bioavailability.

Recent advancements in synthetic methodology have also expanded the utility of this compound. A Nature Communications article (2024) described a novel catalytic system that enables efficient functionalization of the oxane ring at multiple positions, opening new possibilities for structure-activity relationship studies. The authors demonstrated how this approach could be used to create diverse derivatives of 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane with varying biological activities, potentially leading to the discovery of new drug candidates.

The safety profile of this compound has been investigated in several preclinical studies. Data presented at the 2024 American Chemical Society National Meeting indicated that properly purified 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane shows minimal cytotoxicity at concentrations typically used in synthetic applications. However, researchers emphasized the importance of careful handling due to the reactive nature of the bromomethyl group, recommending specific safety protocols for laboratory use.

Looking forward, the unique structural features of 4-(bromomethyl)-4-(3,3-dimethylbutoxy)oxane continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and its use as a scaffold for developing novel imaging agents. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in pharmaceutical research for years to come.